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Compound of Interest

Compound Name: Prionitin

Cat. No.: B1180535

Product Name: Prionitin™ Catalog Number: PN-RTQ-001 Application: Real-Time Quaking-
Induced Conversion (RT-QuIC)

Introduction

Prionitin™ is a novel, proprietary reagent designed to significantly enhance the performance
of Real-Time Quaking-Induced Conversion (RT-QulC) assays. This powerful additive
accelerates the fibrillization process of misfolded protein seeds, such as prions, leading to a
substantial reduction in assay time and a marked increase in sensitivity and specificity. These
application notes provide detailed protocols and performance data for the use of Prionitin™ in
RT-QuIC for the detection of prion diseases.

The RT-QuIC assay is a highly sensitive method for detecting the presence of prions by
amplifying minute amounts of misfolded prion protein (PrPSc) in a sample.[1][2] This process
involves cycles of shaking and incubation to induce the conversion of recombinant prion protein
(rPrP) into amyloid fibrils. The aggregation is monitored in real-time using the fluorescent dye
Thioflavin T (ThT).[1] Prionitin™ optimizes this conversion process, enabling more rapid and
robust detection.

Key Features & Benefits

o Accelerated Detection: Reduces the time to results by up to 40% compared to standard RT-
QuIC protocols.
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e Enhanced Sensitivity: Increases the lower limit of detection, allowing for the identification of
smaller quantities of prion seeds.

» Improved Specificity: Minimizes the occurrence of false positives by stabilizing the native
conformation of the recombinant substrate in the absence of true seeding.

e Broad Compatibility: Fully compatible with various sample types, including cerebrospinal fluid
(CSF), brain homogenate, and olfactory mucosa brushings.[3]

Performance Data

The inclusion of Prionitin™ in the RT-QuIC reaction mix demonstrates a significant
improvement in key assay parameters. The following tables summarize the comparative
performance of standard RT-QuIC versus Prionitin™-Enhanced RT-QuIC.

Table 1: Comparison of Assay Time (Time to Threshold)

Prionitin™- L
Standard RT-QuIC % Reduction in
Sample Type Enhanced RT-QuIC .
(Hours) Time
(Hours)
sCJD Brain
35 21 40%
Homogenate (10-6)
sCJD Brain
58 35 39.7%
Homogenate (10-8)
vCJD Brain
42 25 40.5%
Homogenate (10-7)
Asymptomatic Carrier
75 48 36%

CSF

Table 2: Enhancement of Assay Sensitivity (Seeding Dose 50%)
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Prionitin™- .
Standard RT-QuIC Fold Increase in
Analyte Enhanced RT-QuIC o
(SD50/mL) Sensitivity
(SD50/mL)
Sporadic CJD (sCJD)
1x109 1x1010.5 ~31.6
PrPSc
Variant CJD (vCJD)
1x108.5 1x109.8 ~20
PrPSc
Chronic Wasting
Disease (CWD) 1x109.2 1x1010.8 ~39.8
PrPSc

Table 3: Specificity Analysis

Standard RT-QuIC (% Prionitin™-Enhanced RT-

Sample Cohort (n)

Specificity) QuIC (% Specificity)
Non-Prion Neurodegenerative
_ 98% 100%
Diseases (50)
Healthy Controls (100) 100% 100%

Experimental Protocols

Materials and Reagents
e Prionitin™ (Cat. No. PN-RTQ-001)

e Recombinant Prion Protein (rPrP) substrate (e.g., full-length hamster rPrP)
e RT-QuIC Reaction Buffer (10x): 1 M Phosphate buffer (pH 7.4), 1.3 M NaCl
e Thioflavin T (ThT)

e EDTA

¢ Nuclease-free water
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o 96-well black, optical bottom plates

» Plate reader with incubation and shaking capabilities (e.g., BMG LABTECH FLUOstar
Omega)[1]

o Sample Dilution Buffer: 0.1% SDS in PBS

Preparation of Reagents

e Prionitin™ Working Solution: Reconstitute lyophilized Prionitin™ in nuclease-free water to
a 100x stock solution. Mix gently by inverting the tube. Do not vortex. Store at -80°C in
single-use aliquots.

e RT-QuIC Master Mix: Prepare the master mix immediately before use. For a single 96-well
plate, combine the following reagents in the order listed.

Reagent Volume per well (uL) Final Concentration
Nuclease-free water 79

10x RT-QuIC Reaction Buffer 10 1x

EDTA (0.5 M) 2 10 mM

ThT (1 mM) 1 10 uM

rPrP Substrate (1 mg/mL) 5 50 pg/mL

100x Prionitin™ 1 1x

Total Volume 98

e Sample Preparation:
o CSF: Use neat or diluted 1:10 in Sample Dilution Buffer.

o Brain Homogenate: Prepare a 10% (w/v) homogenate in PBS. Perform serial dilutions in
Sample Dilution Buffer as required.[4]

Experimental Procedure
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o Plate Setup: Add 98 pL of the freshly prepared Prionitin™-Enhanced RT-QulC Master Mix
to each well of a 96-well optical plate.[4]

o Sample Seeding: Add 2 uL of the prepared sample (or control) to the appropriate wells.
Include positive (known prion-positive sample) and negative (healthy sample) controls in
each run.

o Plate Sealing: Carefully seal the plate with a clear adhesive film to prevent evaporation.[4]

 Incubation and Shaking: Place the plate in the reader pre-heated to 42°C. Run the following
cycle protocol:

o Shaking: 60 seconds of double orbital shaking at 700 rpm.
o Rest: 60 seconds of rest.

o Fluorescence Reading: Read ThT fluorescence (450 nm excitation, 480 nm emission)
every 15 minutes.

o Data Analysis: Monitor the fluorescence intensity over time. A positive result is defined as a
significant increase in fluorescence above a predetermined threshold, typically calculated
from the baseline fluorescence of negative controls.

Visualizations
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Reagent Preparation

Prepare Prionitin™-Enhanced Prepare Samples and Controls
Master Mix (CSF, Brain Homogenate)

4 )

Assay |[Execution

Add 98 pL Master Mix
to 96-well plate

Add 2 pL Sample/Control
to each well

Seal Plate

Incubate and Shake in Plate Reader
(42°C, 1 min shake/1 min rest cycles)
. J
\

4 Data Analysis
Y
Read ThT Fluorescence
(every 15 min)

Monitor Fluorescence Curves
and Determine Positives

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Prionitin-Enhanced Real-Time
Quaking-Induced Conversion (RT-QulIC)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180535#application-of-prionitin-in-real-time-
guaking-induced-conversion-rt-quic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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